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Compound of Interest

Compound Name: Indole-4-carboxaldehyde

Cat. No.: B046140 Get Quote

Indole-4-carboxaldehyde: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Indole-4-carboxaldehyde is a heterocyclic aromatic aldehyde that serves as a crucial building

block in organic synthesis and medicinal chemistry. Its indole scaffold is a privileged structure

in numerous biologically active compounds, making it a molecule of significant interest in the

development of novel therapeutics. This technical guide provides an in-depth overview of the

physical and chemical properties, experimental protocols, and potential biological significance

of Indole-4-carboxaldehyde.

Physical and Chemical Properties
The fundamental physical and chemical characteristics of Indole-4-carboxaldehyde are

summarized in the tables below, providing a ready reference for laboratory use.

General Properties
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Property Value Reference(s)

Molecular Formula C₉H₇NO [1]

Molecular Weight 145.16 g/mol [1]

Appearance
Yellowish to pale brown

powder/solid
[2]

CAS Number 1074-86-8 [1]

Physicochemical Data
Property Value Reference(s)

Melting Point 139-143 °C [1]

Boiling Point 339.1 ± 15.0 °C (Predicted)

Solubility
Soluble in ethanol and

acetone. Insoluble in water.

LogP (Octanol/Water Partition

Coefficient)
2.2 [3]

Spectroscopic Data
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Spectroscopy Data Highlights Reference(s)

¹H NMR (CDCl₃, 300 MHz)

δ 10.2 (s, 1H), 8.52 (br s, 1H),

7.64-7.69 (m, 2H), 7.31-7.44

(m, 3H)

[4]

¹H NMR (DMSO-d₆)

A spectrum is available which

requires registration to view in

full.

[5]

IR (ATR)
Spectrum available from

commercial suppliers.
[3]

Mass Spectrometry (CI) m/z = 146 [M+H]⁺ [4]

Mass Spectrometry (GC-MS)
Major fragments at m/z 145,

144, 116.
[3]

Experimental Protocols
Detailed methodologies for the synthesis and purification of Indole-4-carboxaldehyde are

crucial for its application in research and development.

Synthesis of Indole-4-carboxaldehyde from 1H-Indole-4-
Methanol
A common method for the synthesis of Indole-4-carboxaldehyde is the oxidation of 1H-Indole-

4-Methanol.[4]

Materials:

1H-Indole-4-Methanol

Tetrapropylammonium perruthenate (TPAP)

N-methylmorpholine N-oxide (NMO)

4 Å molecular sieves
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Anhydrous methylene chloride (CH₂Cl₂)

Silica gel (for column chromatography)

Procedure:

To a solution of 1H-Indole-4-Methanol (17 mmol) in anhydrous methylene chloride (30 mL),

add N-methylmorpholine N-oxide (25 mmol) and 4 Å molecular sieves (3.0 g) at room

temperature.

To this mixture, add tetrapropylammonium perruthenate (0.85 mmol) in portions.

Stir the reaction mixture at room temperature under a nitrogen atmosphere for 1 hour.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, filter the reaction mixture to remove the molecular sieves and other solids.

Concentrate the filtrate in vacuo to obtain the crude product.

Purification by Column Chromatography
The crude Indole-4-carboxaldehyde can be purified by silica gel column chromatography.[4]

Procedure:

Prepare a slurry of silica gel in methylene chloride and pack it into a chromatography

column.

Dissolve the crude product in a minimal amount of methylene chloride.

Load the dissolved crude product onto the top of the silica gel column.

Elute the column with methylene chloride.

Collect the fractions containing the purified product, as monitored by TLC.

Combine the pure fractions and concentrate them in vacuo to yield Indole-4-
carboxaldehyde as a white powder.
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Synthesis Purification

Start: 1H-Indole-4-Methanol React with TPAP, NMO, Molecular Sieves in CH₂Cl₂ Stir at RT under N₂ for 1h Filter Concentrate in vacuo Crude Indole-4-carboxaldehyde Prepare Silica Gel ColumnProceed to Purification Load Crude Product Elute with CH₂Cl₂ Collect Fractions (TLC monitoring) Combine & Concentrate Pure Fractions Pure Indole-4-carboxaldehyde

Click to download full resolution via product page

Workflow for the synthesis and purification of Indole-4-carboxaldehyde.

Biological Activity and Signaling Pathways
Indole-4-carboxaldehyde has been identified as a bioactive molecule with potential

therapeutic applications. It is a key intermediate in the synthesis of various pharmaceutical

agents, including those with anti-cancer and anti-inflammatory properties.[2]

Anti-inflammatory and Antioxidant Effects
Research has shown that Indole-4-carboxaldehyde can attenuate methylglyoxal-induced

hepatic inflammation.[6] While the precise signaling pathways are still under investigation,

indole derivatives are known to modulate key inflammatory and oxidative stress pathways,

such as the NF-κB and MAPK signaling cascades.

The proposed mechanism involves the inhibition of pro-inflammatory cytokine production and a

reduction in oxidative stress, potentially through the scavenging of reactive oxygen species

(ROS) and modulation of antioxidant enzyme expression.
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Inflammatory Stimulus (e.g., Methylglyoxal)
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Putative signaling pathway for the anti-inflammatory action of Indole-4-carboxaldehyde.

Applications in Drug Discovery and Development
Indole-4-carboxaldehyde's versatile reactivity makes it an invaluable starting material for the

synthesis of a wide array of more complex molecules. Its aldehyde functional group readily

participates in reactions such as condensations, reductive aminations, and Wittig reactions,

allowing for the introduction of diverse functionalities. This has led to its use in the preparation

of:
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Antitumor agents: The indole nucleus is a common feature in many anticancer compounds.

Antimicrobial compounds: Derivatives of Indole-4-carboxaldehyde have shown promise in

combating various pathogens.

Aurora kinase inhibitors: These are a class of drugs that target enzymes involved in cell

division and are being investigated for cancer therapy.[1]

Inhibitors of cell division in E. coli.[1]

Chemical Reactivity

Drug Development Applications

Indole-4-carboxaldehyde

Condensation Reactions Reductive Amination Wittig Reaction Other Syntheses

Anticancer Agents Antimicrobial Agents Kinase Inhibitors Other Bioactive Molecules

Click to download full resolution via product page

Logical relationship of Indole-4-carboxaldehyde's reactivity to its applications.

Conclusion
Indole-4-carboxaldehyde is a compound of considerable interest to the scientific community,

particularly those involved in synthetic chemistry and drug discovery. Its well-defined physical

and chemical properties, coupled with its versatile reactivity, make it a valuable tool for the

synthesis of a diverse range of biologically active molecules. Further research into its precise

mechanisms of action and the development of novel derivatives holds significant promise for

the future of medicine and materials science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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